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Compound of Interest

3-(Chloromethyl)-3-ethyl-5-
Compound Name:
methylheptane

Cat. No.: B13652453

Get Quote

\ J

CAS: 1494225-82-9 | Formula: C11H23Cl | Role: Advanced Organic Intermediate

Executive Summary

This technical guide serves as an enhanced Safety Data Sheet (SDS) and handling manual for
3-(Chloromethyl)-3-ethyl-5-methylheptane. Unlike standard commodity chemicals, this
compound represents a neopentyl-like primary alkyl chloride featuring a quaternary carbon at
the

-position.
Scientific Insight: The steric bulk adjacent to the chloromethyl group significantly retards

nucleophilic substitution. Researchers often mistakenly apply standard alkyl halide protocols
(e.g., mild heating with nucleophiles), observe no reaction, and subsequently increase
temperature/pressure, leading to sudden, delayed exotherms or rearrangements. This guide
prioritizes the safety implications of this specific structural reactivity.

Chemical Identification & Properties

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13652453#bc-rfq
https://www.benchchem.com/product/b13652453/docs?utm_src=pdf-body#technical-safety-handling-guide-3-chloromethyl-3-ethyl-5-methylheptane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13652453?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property Specification

IUPAC Name 3-(Chloromethyl)-3-ethyl-5-methylheptane
CAS Number 1494225-82-9

Molecular Formula C11H23Cl

Molecular Weight 204.78 g/mol

Physical State

Colorless to pale yellow liquid

Boiling Point (Est.)

225-235°C (at 760 mmHgQ)

Flash Point (Est.)

> 85°C (Combustible Liquid)

Density (Est.)

0.88 + 0.05 g/cm?3

Solubility

Insoluble in water; soluble in DCM, THF,

Hexanes

Hazard Identification (GHS Classification)

Derived based on Structure-Activity Relationships (SAR) of branched alkyl chlorides.

Signal Word:WARNING

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

H315: Causes skin irritation.[1]
[21[3]

Serious Eye Damage/Irritation

H319: Causes serious eye
irritation.[1][3][4][5]

STOT - Single Exposure

H335: May cause respiratory
irritation.[2][4][5]

Flammable Liquids

H227: Combustible liquid.

Precautionary Statements:
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e P261: Avoid breathing mist/vapors.[2][3][4][5][6][7][8]
o P280: Wear protective gloves/eye protection (Nitrile rubber recommended).

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3][8][9]
Remove contact lenses.[3][4][8][9]

Technical Handling & Reactivity Logic

The core safety risk of this molecule lies in its kinetic stability. The neopentyl structure creates a
"false sense of safety” because it does not fume or react immediately with moisture like acyl
chlorides.

The "Neopentyl Trap" in Synthesis

The diagram below illustrates the decision logic required when handling this compound in
synthesis to prevent process safety incidents.
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Start: Reaction Planning
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Figure 1: The "Neopentyl Trap" reactivity logic. Forcing conditions on this sterically hindered
chloride can lead to skeletal rearrangements and unexpected thermal events.

Emergency Response Protocols
Fire Fighting Measures

o Suitable Media: Dry chemical, COz, water spray (fog), or alcohol-resistant foam. Do not use
a solid water stream, as it may scatter the burning organic liquid.

o Specific Hazards: Combustion generates Hydrogen Chloride (HCI) gas. Firefighters must
wear full SCBA.

o Flash Point Note: While the flash point is relatively high (>85°C), mists generated during
high-shear processing can be explosive at lower temperatures.

Accidental Release (Spill)

o Evacuate: Clear the area of non-essential personnel.
» Ventilate: Open fume hood sashes fully or enable emergency exhaust.

o PPE: Wear nitrile gloves (double-gloved recommended due to unknown permeation rates of
novel intermediates), lab coat, and chemical splash goggles.

o Containment: Absorb with inert material (vermiculite or sand).[2] Do not use combustible
materials like sawdust.

o Disposal: Collect in a sealed container labeled "Organic Halogenated Waste."

Toxicology & Exposure Controls
Exposure Limits
e OSHA PEL/ACGIH TLV: Not established.

 Internal Standard: Treat as a generic alkyl halide. Recommended TWA: <5 ppm (analogous
to similar alkyl chlorides).

Toxicological Mechanisms
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» Alkylating Potential: Primary alkyl chlorides are weak alkylating agents. While less reactive
than iodides or bromides, prolonged exposure can lead to cellular damage.

e Metabolism: Likely undergoes cytochrome P450 oxidation at the terminal methyl groups or
hydrolysis to the alcohol (3-hydroxymethyl-3-ethyl-5-methylheptane), which may be
glucuronidated.

e Acute Symptoms: Redness of skin, lacrimation (tearing), and coughing if inhaled.

Engineering Controls

e Mandatory: Use only within a certified chemical fume hood.
e Glove Selection:
o Splash Contact: Nitrile (0.11 mm) - Change immediately after contact.

o Prolonged Contact: Viton or Silver Shield (Laminate) recommended for halogenated
solvents.

Storage & Stability

o Storage Conditions: Store in a cool, dry place away from direct sunlight. Keep container
tightly closed.

» Incompatibilities:
o Strong Oxidizers: Risk of fire.[6][9]

o Strong Bases (e.g., NaOH, KOtBu): May cause elimination (E2) reactions to form alkenes,
generating heat.

o Metals (Mg, Li): Will react to form Grignard/Organolithium reagents; this must be done
under strictly controlled anhydrous conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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